2-(Acetyloxy)-1-(4-hydroxy-3-methoxyphenyl)ethanone

• Molecular Formula: C11H12O5
• Molecular Weight: 224.21 g/mol
• IUPAC Name: [2-(4-hydroxy-3-methoxyphenyl)-2-oxoethyl] acetate
• InChI: InChI=1S/C11H12O5/c1-7(12)16-6-10(14)8-3-4-9(13)11(5-8)15-2/h3-5,13H,6H2,1-2H3
• InChI Key: WYMJFUINKPTQOR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC(=O)C1=CC(=C(C=C1)O)OC

Description

2-(Acetyloxy)-1-(4-hydroxy-3-methoxyphenyl)ethanone is a useful research compound. Its molecular formula is C11H12O5 and its molecular weight is 224.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a slurry of 80.2 g (0.4 mole) of 2-chloro-1-(4-hydroxy-3-methoxyphenyl)ethanone in 576 ml of absolute ethanol and 24 ml of glacial acetic acid was added 73.6 g (0.75 mole) of potassium acetate, and the mixture was heated at reflux temperature for 1 hr. The mixture was cooled, filtered, and the filtrate concentrated to a gummy residue. The residue was triturated with four 200 ml portions of hot benzene. The combined extracts were washed with three 200 ml portions of saturated aqueous sodium bicarbonate solution and once with brine, dried over sodium sulfate, and concentrated to give a solid residue. The solid was recrystallized from benzene (with charcoal treatment) to yield 32.4 g (36% yield) of the title compound as a white solid, mp 115°-117° C.